1-Bromo-2-(1,1-difluoroethyl)benzene

• IUPAC Name: 1-bromo-2-(1,1-difluoroethyl)benzene
• InChI: InChI=1S/C8H7BrF2/c1-8(10,11)6-4-2-3-5-7(6)9/h2-5H,1H3
• InChI Key: XZJWDIHNMMLGLA-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1Br)(F)F
• Molecular Formula: C8H7BrF2
• Molecular Weight: 221.04 g/mol
• CAS No.: 444581-46-8

Description

1-Bromo-2-(1,1-difluoroethyl)benzene is an organic compound with the molecular formula C8H7BrF2. It has an average mass of 221.042 Da and a monoisotopic mass of 219.969910 Da.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring with a bromo group and a difluoroethyl group attached to it. The SMILES string representation of this compound is CC(F)(F)c1ccccc1Br.

Physical and Chemical Properties Analysis

This compound is a liquid at room temperature. It has a density of 1.5±0.1 g/cm3, a boiling point of 205.9±30.0 °C at 760 mmHg, and a vapor pressure of 0.4±0.4 mmHg at 25°C. Its refractive index is 1.490.

Scientific Research Applications

Organometallic Synthesis

1-Bromo-2-(1,1-difluoroethyl)benzene has been utilized in organometallic synthesis. For instance, it serves as a precursor for the synthesis of compounds such as 1,3-dibromo-5-(ferrocenylethynyl)benzene, which are characterized by electrochemically reversible oxidations. These compounds demonstrate single-step electron processes per molecule, indicating no electronic communication between iron(II) centers in some derivatives (Fink et al., 1997).

Aryne Route Synthesis

The compound plays a role in the aryne route to synthesize various derivatives. Treatment with lithium diisopropylamide (LDA) generates phenyllithium intermediates that can be trapped and isomerized, leading to the creation of novel compounds such as 1- and 2-(trifluoromethoxy)naphthalenes (Schlosser & Castagnetti, 2001).

Luminescence Research

Research into luminescence properties has involved this compound. A study on 1-Bromo-4-(2,2-diphenylvinyl)benzene, synthesized using a similar bromo-benzene derivative, revealed its potential for high fluorescence intensity in solid state, indicating its applicability in advanced luminescent materials (Zuo-qi, 2015).

Synthesis of Biaryls

It is also used in the synthesis of ortho-CF2Br-Substituted Biaryls via Diels-Alder Reactions. These reactions are instrumental in constructing biaryls with specific functional groups, showcasing the versatility of this compound in complex organic synthesis (Muzalevskiy et al., 2009).

Molecular Structure Studies

The compound's derivatives have been used in studies focusing on their molecular structure. For instance, investigations into the crystal structures of related compounds have provided insights into supramolecular features like hydrogen bonding and π–π interactions, which are fundamental in understanding molecular interactions and assembly (Stein et al., 2015).

Safety and Hazards

This compound is classified as a combustible liquid and an eye irritant. It’s recommended to avoid breathing its fumes, mist, spray, or vapors. If it comes into contact with the skin or eyes, it’s advised to wash thoroughly with water.